Cas no 1286265-16-4 ((1R*,4R*)-N1-(3-Nitrobenzyl)cyclohexane-1,4-diamine dihydrochloride)

• Product Name: (1R*,4R*)-N1-(3-Nitrobenzyl)cyclohexane-1,4-diamine dihydrochloride
• CAS No: 1286265-16-4
• MF: C₁₃H₂₁Cl₂N₃O₂
• MW: 322.230741262436
• MDL: MFCD23106616
• CID: 5168365
• Update Time: 2025-10-28

(1R*,4R*)-N1-(3-Nitrobenzyl)cyclohexane-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R*,4R*)-N1-(3-Nitrobenzyl)cyclohexane-1,4-diamine dihydrochloride
• trans-N1-(3-Nitrobenzyl)cyclohexane-1,4-diamine dihydrochloride
• 4-N-[(3-nitrophenyl)methyl]cyclohexane-1,4-diamine;dihydrochloride
• SB83150
• trans-N1-(3-Nitrobenzyl)cyclohexane-1,4-diaminedihydrochloride

• MDL： MFCD23106616
• Inchi： 1S/C13H19N3O2.2ClH/c14-11-4-6-12(7-5-11)15-9-10-2-1-3-13(8-10)16(17)18;;/h1-3,8,11-12,15H,4-7,9,14H2;2*1H
• InChI Key： JGYGRQJTQNVJDN-UHFFFAOYSA-N
• SMILES： Cl.Cl.[O-][N+](C1=CC=CC(=C1)CNC1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 272
• Topological Polar Surface Area: 83.9

Additional information on (1R*,4R*)-N1-(3-Nitrobenzyl)cyclohexane-1,4-diamine dihydrochloride

Compound CAS No. 1286265-16-4: (1R*,4R*)-N1-(3-Nitrobenzyl)cyclohexane-1,4-diamine Dihydrochloride

The compound CAS No. 1286265-16-4, also known as N1-(3-nitrobenzyl)cyclohexane-1,4-diamine dihydrochloride, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry, with the (1R*,4R*) configuration, which plays a crucial role in its biological activity and chemical reactivity. The molecule consists of a cyclohexane ring substituted with two amino groups at positions 1 and 4, one of which is further modified by an N-benzyl group bearing a nitro substituent at the meta position. The presence of the nitro group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of asymmetric catalysis and stereoselective coupling reactions. Researchers have employed methodologies such as enantioselective hydrogenation and Stille coupling to achieve high yields of the desired enantiomer. These techniques not only ensure the purity of the compound but also pave the way for its large-scale production, which is essential for its potential use in drug development.

From a pharmacological perspective, (1R*,4R*)-N1-(3-nitrobenzyl)cyclohexane-1,4-diamine dihydrochloride has shown promising results in preclinical studies targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound exhibits potent inhibitory activity against key enzymes involved in amyloid-beta formation and dopamine metabolism. Furthermore, its ability to cross the blood-brain barrier has been validated through in vivo experiments, making it a strong candidate for further clinical investigation.

In addition to its therapeutic potential, this compound has also found applications in materials science, particularly in the development of advanced polymers and self-healing materials. The unique combination of its amine groups and aromatic substituents allows for strong intermolecular interactions, which can be exploited to create materials with enhanced mechanical properties and environmental adaptability.

Recent studies have also explored the use of this compound as a building block for constructing supramolecular assemblies. By leveraging its stereochemistry and functional groups, researchers have successfully synthesized nanostructured materials with applications in drug delivery systems and sensors. These findings underscore the versatility of CAS No. 1286265-16-4 across multiple disciplines.

In conclusion, (1R*,4R*)-N1-(3-nitrobenzyl)cyclohexane-1,4-diamine dihydrochloride represents a cutting-edge compound with multifaceted applications in both pharmaceuticals and materials science. Its unique structure, combined with advancements in synthetic methodologies and pharmacological insights, positions it as a key player in future innovations within these fields.